Cas no 1461705-65-6 (4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine)

• Product Name: 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine
• CAS No: 1461705-65-6
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 4600882
• PubChem ID: 75480575
• Update Time: 2025-06-30

4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C5H10N4/c1-9-3-4(2-6)5(7)8-9/h3H,2,6H2,1H3,(H2,7,8)
• InChI Key： KJPISRZKUHMHMC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(N)=N1

Additional information on 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine

4-(Aminomethyl)-1-methyl-1H-pyrazol-3-amine: A Promising Compound in Pharmaceutical Research

4-(Aminomethyl)-1-methyl-1H-pyrazol-3-amine (CAS No. 1461705-65-6) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as AMMP, is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the aminomethyl and methyl groups imparts distinct chemical and biological properties, making it an intriguing candidate for various medicinal chemistry studies.

The chemical structure of 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine consists of a pyrazole ring with a methyl group at the 1-position and an aminomethyl group at the 4-position. This arrangement provides the molecule with high reactivity and the ability to form stable complexes with various metal ions, which is crucial for its potential use in drug development. The aminomethyl group, in particular, offers multiple points of functionalization, allowing for the synthesis of diverse derivatives with tailored pharmacological profiles.

Recent studies have highlighted the potential of 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine in various therapeutic areas. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its potential as an inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and play a critical role in cancer progression. Studies have shown that derivatives of AMMP can effectively inhibit HDAC activity, leading to reduced cell proliferation and increased apoptosis in cancer cells.

In addition to its anti-cancer properties, 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine has also shown promise in the treatment of neurological disorders. Research has indicated that certain derivatives of this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

The pharmacokinetic properties of 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine have been extensively studied to optimize its therapeutic potential. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety in clinical settings. Its low molecular weight and high lipophilicity contribute to its good oral bioavailability and brain penetration, making it suitable for both systemic and central nervous system (CNS) applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine and its derivatives in various disease models. Preliminary results have been promising, with several compounds showing significant therapeutic benefits without major adverse effects. These findings underscore the importance of continued research into this class of compounds to fully realize their potential in medicine.

In conclusion, 4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine (CAS No. 1461705-65-6) represents a promising lead compound in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting a wide range of diseases. Ongoing studies and clinical trials will further elucidate its therapeutic potential and pave the way for new treatments that can improve patient outcomes.